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Compound of Interest

Compound Name: Sandacanol

Cat. No.: B190641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Sandacanol, a synthetic sandalwood odorant. The information herein is intended to support
experimental design, particularly in the fields of pharmacology, cosmetic science, and drug
development, where understanding a molecule's behavior is critical for formulation and efficacy
studies. This document summarizes key quantitative data, outlines relevant experimental
methodologies, and visualizes associated signaling pathways.

Physicochemical Properties of Sandacanol

A thorough understanding of a compound's physicochemical properties is fundamental to
predicting its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its
formulation characteristics. Sandacanol is a colorless to pale yellow, oily liquid with a
characteristic woody, sandalwood odor[1][2][3]. Key quantitative properties are summarized in
the table below.
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Property Value Source
Molecular Formula C14H240 [11[3]
Molecular Weight 208.34 g/mol [1][4]
CAS Number 28219-61-6 [1][3]
Physical State Oily liquid [1]

Appearance Colourless to pale yellow [1][3]
N _ 287.37 °C; 114-116 °C (at 1
Boiling Point [11[2]
mmHgQ)
N ) 0.91400 to 0.91800 @ 20.00
Specific Gravity [11[31[5]

°C;0.913-0.917 @ 25 °C

Refractive Index

1.48600 to 1.49000 @ 20.00
°C; 1.4865-1.4885; 1.476 —
1498 @ 25 °C

[1](21[3]

Flash Point

92.78 °C; 103 °C

[1]3]

Water Solubility

Insoluble; 17 mg/L @ 20 °C

(experimental)

[2]5](6]

Solubility in Alcohol Soluble [3][5][6]
pKa (Predicted) 14.72 £ 0.10 [2]
logP (o/w) 4.300 [5][6]

Experimental Protocols for Physicochemical
Property Determination

Accurate experimental determination of physicochemical properties is crucial for building

reliable predictive models and ensuring data quality in drug discovery and development.[7][8]

While specific experimental data for Sandacanol's determination is not publicly detailed, the

following are standard high-throughput methodologies used for the properties listed above.[9]

[10]
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General Experimental Workflow

The determination of physicochemical properties typically follows a structured workflow, from
sample preparation to data analysis.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Selection &

Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Physicochemical Profile of Sandacanol: A Technical
Guide for Experimental Design]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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